Cas no 1252849-67-4 (2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-propylacetamide)

• Product Name: 2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-propylacetamide
• CAS No: 1252849-67-4
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 5345558
• Update Time: 2025-06-14

2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl)-N-propylacetamide
• 2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1(6H)-yl]-N-propylacetamide
• STL030913
• 2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]-N-propylacetamide
• 2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-propylacetamide

• Inchi： 1S/C17H21N3O2/c1-4-9-18-16(21)11-20-17(22)8-7-15(19-20)14-6-5-12(2)13(3)10-14/h5-8,10H,4,9,11H2,1-3H3,(H,18,21)
• InChI Key： OOBVACVALSXZCU-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C=CC(C2C=CC(C)=C(C)C=2)=N1)=O)NCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 484
• XLogP3: 2.4
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-propylacetamide

Research Brief on 2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-propylacetamide (CAS: 1252849-67-4)

The compound 2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-propylacetamide (CAS: 1252849-67-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazinone core and dimethylphenyl substitution, has demonstrated promising pharmacological properties, particularly in the context of targeted therapies. Recent studies have explored its potential as a modulator of specific biological pathways, with a focus on its pharmacokinetics, mechanism of action, and therapeutic efficacy.

One of the key areas of investigation has been the compound's interaction with enzymes and receptors implicated in inflammatory and metabolic disorders. Preliminary in vitro studies indicate that 2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-propylacetamide exhibits selective binding affinity towards certain kinase targets, suggesting its utility in the development of novel kinase inhibitors. Furthermore, its metabolic stability and bioavailability have been evaluated in preclinical models, revealing favorable pharmacokinetic profiles that support further development.

Recent advancements in synthetic chemistry have also enabled the optimization of this compound's structure-activity relationship (SAR). Researchers have reported modifications to the pyridazinone ring and the N-propylacetamide side chain, leading to derivatives with enhanced potency and reduced off-target effects. These findings are particularly relevant for the design of next-generation therapeutics with improved specificity and safety profiles.

In addition to its potential as a therapeutic agent, 2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-propylacetamide has been employed as a tool compound in mechanistic studies. Its ability to selectively modulate specific pathways has provided valuable insights into disease mechanisms, particularly in the context of cancer and autoimmune disorders. Collaborative efforts between academic and industrial research groups have further accelerated the translation of these findings into clinical applications.

Looking ahead, ongoing research aims to elucidate the compound's full therapeutic potential through advanced preclinical and clinical trials. The integration of computational modeling and high-throughput screening technologies is expected to facilitate the identification of additional applications for this versatile molecule. As the field continues to evolve, 2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-propylacetamide remains a promising candidate for addressing unmet medical needs in various therapeutic areas.